Cas no 1805885-70-4 (3-(Difluoromethoxy)-2-hydrazinylmandelic acid)

• Product Name: 3-(Difluoromethoxy)-2-hydrazinylmandelic acid
• CAS No: 1805885-70-4
• MF: C₉H₁₀F₂N₂O₄
• MW: 248.183509349823
• CID: 4941418
• Update Time: 2025-05-23

3-(Difluoromethoxy)-2-hydrazinylmandelic acid Chemical and Physical Properties

Names and Identifiers

• 3-(Difluoromethoxy)-2-hydrazinylmandelic acid

• Inchi： 1S/C9H10F2N2O4/c10-9(11)17-5-3-1-2-4(6(5)13-12)7(14)8(15)16/h1-3,7,9,13-14H,12H2,(H,15,16)
• InChI Key： NVSPKZATPMGYBX-UHFFFAOYSA-N
• SMILES： FC(OC1=CC=CC(C(C(=O)O)O)=C1NN)F

Computed Properties

• Hydrogen Bond Donor Count: 4
• Hydrogen Bond Acceptor Count: 8
• Heavy Atom Count: 17
• Rotatable Bond Count: 5
• Complexity: 267
• XLogP3: -0.7
• Topological Polar Surface Area: 105

Additional information on 3-(Difluoromethoxy)-2-hydrazinylmandelic acid

3-(Difluoromethoxy)-2-hydrazinylmandelic Acid: A Comprehensive Overview

3-(Difluoromethoxy)-2-hydrazinylmandelic acid, identified by the CAS number 1805885-70-4, is a compound of significant interest in the fields of organic chemistry and pharmacology. This compound is a derivative of mandelic acid, which is a naturally occurring alpha-hydroxy acid with a benzene ring. The substitution at the 3-position with a difluoromethoxy group and at the 2-position with a hydrazine moiety introduces unique chemical properties that make it a promising candidate for various applications, particularly in drug discovery and development.

The structure of 3-(Difluoromethoxy)-2-hydrazinylmandelic acid consists of a benzene ring with two substituents: a difluoromethoxy group (-O-CF2-) at the 3-position and a hydrazine group (-NHNH2) at the 2-position. The presence of these groups imparts distinct electronic and steric effects, which can influence the compound's reactivity, solubility, and bioavailability. Recent studies have highlighted the potential of this compound as a precursor for synthesizing bioactive molecules, particularly in the context of anti-inflammatory and anticancer drug development.

One of the most notable aspects of 3-(Difluoromethoxy)-2-hydrazinylmandelic acid is its role in the synthesis of hydrazones. Hydrazones are known for their ability to act as intermediates in the formation of various bioactive compounds. By reacting this compound with carbonyl-containing molecules, researchers can generate derivatives that exhibit enhanced pharmacological activity. For instance, recent research has demonstrated that derivatives of this compound can inhibit key enzymes involved in inflammation, such as cyclooxygenase (COX) and lipoxygenase (LOX), suggesting potential anti-inflammatory properties.

In addition to its role in drug discovery, 3-(Difluoromethoxy)-2-hydrazinylmandelic acid has also been explored for its potential in diagnostic applications. The hydrazine group can participate in reactions that form stable complexes with metal ions, making it a candidate for use in sensors or imaging agents. For example, studies have shown that this compound can coordinate with copper ions to form complexes that exhibit fluorescence properties, which could be utilized in detecting trace amounts of metal ions in environmental or biological samples.

The synthesis of 3-(Difluoromethoxy)-2-hydrazinylmandelic acid typically involves multi-step organic reactions. Starting from mandelic acid, the first step often involves protection of the carboxylic acid group to facilitate further substitutions. Subsequent steps may include nucleophilic aromatic substitution or coupling reactions to introduce the difluoromethoxy and hydrazine groups. Recent advancements in catalytic methods have enabled more efficient and selective syntheses, reducing production costs and improving yields.

The pharmacokinetic properties of 3-(Difluoromethoxy)-2-hydrazinylmandelic acid are another area of active research. Studies have shown that the compound exhibits moderate solubility in aqueous solutions, which is essential for its absorption and distribution within biological systems. Furthermore, preliminary toxicity studies indicate that it has low cytotoxicity at concentrations relevant to therapeutic use, making it a safer option compared to other similar compounds.

In conclusion, 3-(Difluoromethoxy)-2-hydrazinylmandelic acid, with its unique structural features and versatile reactivity, represents a valuable compound in contemporary chemical research. Its applications span from drug discovery to diagnostic tools, with ongoing studies continually uncovering new potentials. As research progresses, this compound is expected to play an increasingly important role in advancing medical treatments and diagnostic technologies.